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Compound of Interest

Compound Name:
(6-(Difluoromethoxy)pyridin-3-

yl)methanamine

Cat. No.: B598485 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information for the safe handling and disposal of (6-
(Difluoromethoxy)pyridin-3-yl)methanamine and its hydrochloride salt, ensuring compliance

with safety regulations and minimizing environmental impact.

Hazard Identification and Safety Precautions
(6-(Difluoromethoxy)pyridin-3-yl)methanamine hydrochloride is classified as a hazardous

substance.[1] It is crucial to handle this compound with appropriate personal protective

equipment (PPE) and within a well-ventilated area to avoid exposure.

Key Hazards:[1]

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Before handling, it is imperative to review the Safety Data Sheet (SDS) for detailed information

on potential hazards and first-aid measures. In case of exposure, follow the first-aid guidance

provided in the SDS and seek medical attention if symptoms persist.[1]
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Quantitative Hazard Summary
While specific quantitative toxicity data is not readily available in the provided search results,

the hazard classifications from the Safety Data Sheet provide a clear indication of the

necessary precautions.

Hazard
Classification

GHS Code Description Source

Skin Irritation H315 Causes skin irritation [1]

Serious Eye Irritation H319
Causes serious eye

irritation
[1]

Respiratory Irritation H335
May cause respiratory

irritation
[1]

Step-by-Step Disposal Protocol
The primary directive for the disposal of (6-(Difluoromethoxy)pyridin-3-yl)methanamine is to

treat it as hazardous waste and dispose of it through an approved waste disposal plant.[1]

Adherence to local, state, and federal regulations is mandatory.

1. Waste Segregation and Collection:

Solid Waste: Collect any solid form of the compound, contaminated labware (e.g., weighing
boats, filter paper), and spill cleanup materials in a dedicated, clearly labeled, and sealed
hazardous waste container.
Liquid Waste: Solutions containing (6-(Difluoromethoxy)pyridin-3-yl)methanamine should
be collected in a separate, labeled, and sealed hazardous waste container designated for
halogenated organic waste. Do not mix with other waste streams unless compatibility has
been confirmed.
Contaminated PPE: Used gloves, lab coats, and other contaminated personal protective
equipment should be collected in a designated hazardous waste container.

2. Labeling:

All waste containers must be clearly and accurately labeled with the full chemical name: "(6-
(Difluoromethoxy)pyridin-3-yl)methanamine" and/or its CAS number (1198103-43-3 for
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the free base, 2089334-37-0 for the hydrochloride salt).[1][2]
Include appropriate hazard symbols (e.g., irritant).

3. Storage:

Store the sealed hazardous waste containers in a designated, well-ventilated, and secure
waste accumulation area.
Ensure the storage area is away from incompatible materials.

4. Professional Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor.
Provide the waste manifest or any other required documentation to the disposal service.

5. Spill Management:

In the event of a spill, evacuate the area if necessary and ensure adequate ventilation.
Wear appropriate PPE, including respiratory protection, gloves, and safety goggles.
Absorb liquid spills with an inert material (e.g., vermiculite, sand) and collect the material into
a sealed container for disposal.
For solid spills, carefully sweep or vacuum the material and place it in a sealed container for
disposal.
Prevent the spilled material from entering drains or waterways.[1]

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of (6-
(Difluoromethoxy)pyridin-3-yl)methanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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